Cas no 1805495-02-6 (Methyl 5-cyano-2-hydroxy-3-(hydroxymethyl)benzoate)

• Product Name: Methyl 5-cyano-2-hydroxy-3-(hydroxymethyl)benzoate
• CAS No: 1805495-02-6
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4952310
• Update Time: 2023-08-22

Methyl 5-cyano-2-hydroxy-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-hydroxy-3-(hydroxymethyl)benzoate

• Inchi： 1S/C10H9NO4/c1-15-10(14)8-3-6(4-11)2-7(5-12)9(8)13/h2-3,12-13H,5H2,1H3
• InChI Key： QFQINOMJTQBAQI-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OC)=CC(C#N)=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 0.8
• Topological Polar Surface Area: 90.6